Cas no 2172583-00-3 (2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid)
2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
- 2172583-00-3
- EN300-1633898
- 2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid
-
- Inchi: 1S/C17H27NO6/c1-15(2,3)24-14(21)18-8-6-16(22,7-9-18)17(13(19)20)10-11-4-5-12(17)23-11/h11-12,22H,4-10H2,1-3H3,(H,19,20)
- InChI Key: YAURUOQJZBNMPM-UHFFFAOYSA-N
- SMILES: O1C2CCC1C(C(=O)O)(C2)C1(CCN(C(=O)OC(C)(C)C)CC1)O
Computed Properties
- Exact Mass: 341.18383758g/mol
- Monoisotopic Mass: 341.18383758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 534
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 96.3Ų
2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633898-0.05g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 0.05g |
$900.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-0.1g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 0.1g |
$943.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-0.25g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 0.25g |
$985.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-0.5g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 0.5g |
$1027.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-1.0g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 1.0g |
$1070.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-2.5g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 2.5g |
$2100.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-5.0g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 5.0g |
$3105.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-10.0g |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 10.0g |
$4606.0 | 2023-07-10 | ||
| Enamine | EN300-1633898-50mg |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1633898-100mg |
2-{1-[(tert-butoxy)carbonyl]-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid |
2172583-00-3 | 100mg |
$943.0 | 2023-09-22 |
2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid
2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
The compound 2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid (CAS No: 2172583-00-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a bicyclic framework and functional groups that contribute to its unique properties.
The bicyclo[2.2.1]heptane core of this molecule is a well-known structural motif in organic chemistry, often associated with rigidity and stability due to its bridged bicyclic system. The presence of the tert-butoxy carbonyl (Boc) group further enhances the molecule's versatility, as this protecting group is widely used in peptide synthesis and other organic transformations.
Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The hydroxypiperidine moiety within the structure has been shown to exhibit antioxidant properties, making it a promising candidate for combating oxidative stress-related diseases.
Furthermore, the carboxylic acid functionality at the 2-position of the bicyclic system allows for easy modification and conjugation with other molecules, enabling the creation of derivatives with enhanced bioavailability and efficacy. This feature has been exploited in the design of targeted drug delivery systems, where precise control over molecular interactions is crucial.
In terms of synthesis, this compound can be prepared via a multi-step process involving ring-closing metathesis and subsequent functionalization steps. The use of Grubbs catalyst in forming the bicyclic framework has proven to be highly efficient, ensuring high yields and excellent stereocontrol.
From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These studies have provided detailed insights into its molecular structure, confirming the presence of all functional groups and their relative positions within the molecule.
Looking ahead, researchers are exploring the potential of this compound in biomedical imaging applications due to its ability to act as a contrast agent under specific conditions. Additionally, its role in enzyme inhibition studies has opened new avenues for understanding cellular pathways and developing novel therapeutic interventions.
In conclusion, 2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in future research and development efforts.
2172583-00-3 (2-{1-(tert-butoxy)carbonyl-4-hydroxypiperidin-4-yl}-7-oxabicyclo2.2.1heptane-2-carboxylic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)